Cas no 72850-53-4 (Ethyl 2-oxo-4-(trifluoromethyl)-2,3-dihydro-1,3-thiazole-5-carboxylate)

• Product Name: Ethyl 2-oxo-4-(trifluoromethyl)-2,3-dihydro-1,3-thiazole-5-carboxylate
• CAS No: 72850-53-4
• MF: C₇H₆F₃NO₃S
• MW: 241.187651157379
• CID: 580137
• PubChem ID: 2783041
• Update Time: 2025-10-31

Ethyl 2-oxo-4-(trifluoromethyl)-2,3-dihydro-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-oxo-4-(trifluoromethyl)-2,3-dihydrothiazole-5-carboxylate
• 5-Thiazolecarboxylicacid, 2,3-dihydro-2-oxo-4-(trifluoromethyl)-, ethylester
• Ethyl 2,3-dihydro-2-oxo-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate
• Ethyl 2-oxo-4-(trifluoromethyl)-2,3-dihydro-1,3-thiazole-5-carboxylate
• ethyl 2-oxo-4-(trifluoromethyl)-3H-1,3-thiazole-5-carboxylate
• 2-oxo-4-trifluoromethyl-2,3-dihydro-thiazole-5-carboxylic acid ethyl ester
• 4-trifluoromethyl-2-thiazolone-5-carboxylic acid ethyl ester
• ethyl 2,3-dihydro-2-oxo-4-(trifluoromethyl)-5-thiazolecarboxylic acid
• ethyl 2,3-dihydro-2-oxo-4-trifluoromethyl-5-thiazole-carboxylate
• AB55561
• ethyl 2,3-dihydro-2-oxo-4-trifluoromethyl-5-thiazole carboxylate
• ETHYL 2-HYDROXY-4-(TRIFLUOROMETHYL)THIAZOLE-5-CARBOXYLATE
• SCHEMBL9750672
• CS-0326508
• FT-0641429
• ethyl 2-hydroxy-4-trifluoromethyl-5-thiazolecarboxylate
• ethyl 2,3-dihydro-2-oxo-4-trifluoromethyl-5-thiazolcarboxylate
• AKOS005070468
• ethyl 2-oxidanylidene-4-(trifluoromethyl)-3H-1,3-thiazole-5-carboxylate
• MFCD03425775
• 5-Thiazolecarboxylicacid,2,3-dihydro-2-oxo-4-(trifluoromethyl)-,ethylester
• C90530
• Ethyl2-oxo-4-(trifluoromethyl)-2,3-dihydro-1,3-thiazole-5-carboxylate
• ethyl (2,3-dihydro-2-oxo-4-trifluoromethyl-thiazol-5-yl)-carboxylate
• 4T-0262
• SCHEMBL1930107
• ETHYL 4-(TRIFLUOROMETHYL)-2-HYDROXYTHIAZOLE-5-CARBOXYLATE
• 2-oxo-4-(trifluoromethyl)-3H-thiazole-5-carboxylic acid ethyl ester
• 72850-53-4
• DTXSID80382412
• A837642
• J-520784

• MDL： MFCD03425775
• Inchi： 1S/C7H6F3NO3S/c1-2-14-5(12)3-4(7(8,9)10)11-6(13)15-3/h2H2,1H3,(H,11,13)
• InChI Key： CTGOETARURNCLO-UHFFFAOYSA-N
• SMILES： S1C(NC(C(F)(F)F)=C1C(=O)OCC)=O

Computed Properties

• Exact Mass: 241.00200
• Monoisotopic Mass: 241.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• Density: 1.534
• Melting Point: 122-124°C
• Boiling Point: 346.7°C at 760 mmHg
• Flash Point: 163.5°C
• Refractive Index: 1.489
• PSA: 87.40000
• LogP: 1.63190

Ethyl 2-oxo-4-(trifluoromethyl)-2,3-dihydro-1,3-thiazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on Ethyl 2-oxo-4-(trifluoromethyl)-2,3-dihydro-1,3-thiazole-5-carboxylate

Ethyl 2-oxo-4-(trifluoromethyl)-2,3-dihydro-1,3-thiazole-5-carboxylate (CAS No. 72850-53-4): A Comprehensive Overview

Ethyl 2-oxo-4-(trifluoromethyl)-2,3-dihydro-1,3-thiazole-5-carboxylate (CAS No. 72850-53-4) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention for its potential applications in drug development. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their broad spectrum of biological activities. The presence of a trifluoromethyl group and a carboxylate ester moiety in its structure imparts distinct chemical properties that make it a valuable candidate for further investigation.

The structural composition of Ethyl 2-oxo-4-(trifluoromethyl)-2,3-dihydro-1,3-thiazole-5-carboxylate is characterized by a five-membered ring containing sulfur and nitrogen atoms, which is typical for thiazole derivatives. The ester group at the 5-position and the trifluoromethyl substituent at the 4-position contribute to its reactivity and potential biological interactions. These features have been the focus of numerous studies aimed at elucidating its pharmacological effects and exploring its utility in medicinal chemistry.

In recent years, there has been a growing interest in thiazole derivatives due to their demonstrated efficacy in various therapeutic areas. The trifluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, making it a popular modification in drug design. Research has shown that compounds incorporating this moiety often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. This has spurred extensive investigations into the synthesis and biological evaluation of novel thiazole-based molecules.

The synthesis of Ethyl 2-oxo-4-(trifluoromethyl)-2,3-dihydro-1,3-thiazole-5-carboxylate involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the trifluoromethyl group typically employs fluorinating agents such as trifluoroacetic anhydride or sulfuryl chloride under controlled conditions to ensure high yield and purity. The subsequent formation of the ester linkage is achieved through esterification reactions, often catalyzed by acid or base conditions.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. Thiazole derivatives have been reported to possess antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in Ethyl 2-oxo-4-(trifluoromethyl)-2,3-dihydro-1,3-thiazole-5-carboxylate suggests that it may interact with biological targets in ways that could lead to novel therapeutic interventions.

Recent studies have highlighted the importance of fluorinated heterocycles in drug discovery. The ability of trifluoromethyl groups to modulate electronic properties and influence binding interactions has been leveraged to develop drugs with enhanced potency and selectivity. For instance, fluorinated thiazoles have been investigated for their role in inhibiting enzymes involved in cancer progression. The compound’s structural features align well with these objectives, making it a promising candidate for further exploration.

The biological activity of Ethyl 2-oxo-4-(trifluoromethyl)-2,3-dihydro-1,3-thiazole-5-carboxylate has been examined through various in vitro assays. Initial studies have indicated that it exhibits inhibitory effects on certain enzymes associated with inflammatory pathways. This aligns with the broader interest in developing anti-inflammatory agents based on thiazole scaffolds. Additionally, preliminary cytotoxicity assays suggest that this compound may have potential applications in oncology research.

The development of new pharmaceuticals relies heavily on understanding the structural determinants of biological activity. Computational modeling and molecular docking studies have been instrumental in predicting how Ethyl 2-oxo-4-(trifluoromethyl)-2,3-dihydro-1,3-thiazole-5-carboxylate interacts with target proteins. These studies can provide insights into optimal modifications that could enhance its pharmacological properties. Such computational approaches are increasingly integral to modern drug design workflows.

In conclusion, Ethyl 2-oxo-4-(trifluoromethyl)-2,3-dihydro-1,3-thiazole-5-carboxylate represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset for further investigation. As research continues to uncover new applications for fluorinated heterocycles, this compound is likely to play an important role in the development of next-generation therapeutics.